Cas no 1803736-27-7 (3-Fluoro-6-methyl-2-nitroanisole)

3-Fluoro-6-methyl-2-nitroanisole is a fluorinated aromatic compound featuring a methoxy group and a nitro substituent, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enhances reactivity in electrophilic and nucleophilic aromatic substitution reactions, facilitating the preparation of complex molecules. The fluorine atom contributes to improved stability and selectivity in coupling reactions, while the methyl group offers steric and electronic modulation. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic applications.

3-Fluoro-6-methyl-2-nitroanisole structure

1803736-27-7 structure

Product Name:3-Fluoro-6-methyl-2-nitroanisole

CAS No:1803736-27-7

MF:C₈H₈FNO₃

MW:185.152425765991

CID:5002560

Update Time:2025-05-23

3-Fluoro-6-methyl-2-nitroanisole Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-6-methyl-2-nitroanisole
- Inchi： 1S/C8H8FNO3/c1-5-3-4-6(9)7(10(11)12)8(5)13-2/h3-4H,1-2H3
- InChI Key： XJFFMZOSLYDEGT-UHFFFAOYSA-N
- SMILES： FC1C=CC(C)=C(C=1[N+](=O)[O-])OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 194
XLogP3: 2.2
Topological Polar Surface Area: 55

3-Fluoro-6-methyl-2-nitroanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010012928-250mg	3-Fluoro-6-methyl-2-nitroanisole	1803736-27-7	97%	250mg	489.60 USD	2021-07-05
Alichem	A010012928-500mg	3-Fluoro-6-methyl-2-nitroanisole	1803736-27-7	97%	500mg	855.75 USD	2021-07-05
Alichem	A010012928-1g	3-Fluoro-6-methyl-2-nitroanisole	1803736-27-7	97%	1g	1,579.40 USD	2021-07-05

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Additional information on 3-Fluoro-6-methyl-2-nitroanisole

Comprehensive Overview of 3-Fluoro-6-methyl-2-nitroanisole (CAS No. 1803736-27-7): Properties, Applications, and Industry Insights

3-Fluoro-6-methyl-2-nitroanisole (CAS 1803736-27-7) is a fluorinated aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and nitro substituents on the anisole backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in developing small-molecule inhibitors and crop protection agents, aligning with the growing demand for sustainable chemical solutions.

The compound’s molecular formula, C₈H₈FNO₃, reflects a balanced lipophilicity, which is critical for drug permeability and bioavailability optimization—a hot topic in AI-driven drug discovery. Researchers frequently search for "nitroanisole derivatives in medicinal chemistry" or "fluorinated building blocks for APIs," underscoring its relevance in modern R&D. Its methyl group further stabilizes the aromatic ring, enabling selective functionalization in cross-coupling reactions.

From an industrial perspective, 3-Fluoro-6-methyl-2-nitroanisole is synthesized via electrophilic aromatic substitution, with yields optimized through microwave-assisted synthesis—a technique trending in green chemistry forums. Environmental concerns have spurred interest in "low-waste fluorination methods," where this compound serves as a case study for atom-efficient protocols. Analytical data (e.g., ¹H NMR: δ 2.4 ppm for methyl, 6.8–7.2 ppm for aromatic protons) are often cited in patents, reinforcing its IP potential.

In material science, the nitroanisole core contributes to photoactive materials, resonating with searches like "nitroaromatics for OLEDs." Its electron-withdrawing properties are exploited in organic semiconductors, a field boosted by renewable energy trends. Regulatory-compliant handling (non-hazardous classification) ensures its adoption in academic labs and pilot-scale production, addressing queries on "scaling fluorinated intermediates."

Future directions include exploring 3-Fluoro-6-methyl-2-nitroanisole in bioconjugation and proteolysis-targeting chimeras (PROTACs), topics dominating biopharmaceutical conferences. With a melting point of 45–48°C and solubility in common organic solvents, it offers practical advantages for high-throughput screening—answering frequent questions about "versatile fluorinated scaffolds."

This overview bridges synthetic utility and market needs, catering to queries on "cost-effective fluorination" and "nitroanisole stability under catalysis." As industries prioritize molecular diversity, CAS 1803736-27-7 exemplifies how targeted modifications drive innovation in life sciences and advanced materials.